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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Terfenol-D in sonar
transducers, offering detailed protocols for characterization and a comparative analysis with
traditional piezoelectric materials.

Application Notes: Terfenol-D in Sonar Transducers
Introduction to Terfenol-D

Terfenol-D is a magnetostrictive alloy, typically composed of terbium, dysprosium, and iron, with
the approximate atomic formula Tho.3Dyo.7Fez.[1] It exhibits a giant magnetostrictive effect,
meaning it undergoes a significant change in shape and size when subjected to a magnetic
field.[1] This property makes it a highly effective material for converting electrical energy into
mechanical energy, and vice versa, which is the fundamental principle of sonar transducers.

The material was first developed at the Naval Ordnance Laboratory (NOL) and is named for its
constituent elements and the laboratory (Terbium, Fe for iron, NOL, and D for Dysprosium).[1]
Terfenol-D offers several key advantages over traditional piezoelectric materials, such as lead
zirconate titanate (PZT), particularly in high-power, low-frequency sonar applications.[1]

Advantages of Terfenol-D in Sonar Transducers

e High Power Output: Terfenol-D transducers can generate significantly higher acoustic power
compared to PZT transducers of similar size. This is attributed to its large magnetostrictive
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strain and high energy density.[1]

o Low-Frequency Operation: The material is well-suited for low-frequency applications, which
is crucial for long-range sonar detection and communication in underwater environments.[1]

» High Reliability and Durability: As a metallic alloy, Terfenol-D is robust and less prone to
brittle fracture compared to ceramic PZT materials.[1] It does not suffer from depoling, a
degradation of performance over time that can affect piezoelectric materials.[2]

o Wide Bandwidth: Terfenol-D transducers can operate over a broad frequency range,
enabling more versatile sonar systems.[3]

o High Electromechanical Coupling Coefficient: This indicates an efficient conversion between
electrical and mechanical energy.

Design Considerations for Terfenol-D Transducers

The design of effective Terfenol-D sonar transducers requires careful consideration of its
unique properties:

e Magnetic Bias: To achieve a linear response and avoid frequency doubling, a DC magnetic
bias field must be applied to the Terfenol-D element. This can be achieved using permanent
magnets or a DC current in a separate coil.[4]

o Mechanical Prestress: Applying a compressive prestress to the Terfenol-D rod is crucial for
optimal performance. This prestress helps to align the magnetic domains and enhances the
magnetostrictive effect.[4][5] The optimal prestress is typically in the range of 10 MPa.[5]

o Eddy Currents: Being an electrical conductor, Terfenol-D is susceptible to the generation of
eddy currents at higher frequencies, which can reduce efficiency and generate heat. To
mitigate this, the Terfenol-D core is often laminated or slotted.[5]

o Thermal Management: At high power levels, heat dissipation is a critical consideration. The
design should incorporate a means of cooling to maintain the transducer's performance and
prevent overheating.

Applications in Sonar Systems
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The unique characteristics of Terfenol-D make it suitable for a variety of demanding sonar
applications:

e Active Sonar Projectors: For generating high-power acoustic signals for long-range detection
and imaging.

e Low-Frequency Towed Arrays: For deep-water surveillance and oceanographic research.
e Underwater Acoustic Communications: Providing reliable, high-power transmissions.

o Seabed Penetrating Sonars: Where low-frequency signals are required to analyze sub-
bottom geological formations.

Quantitative Data

o) ies of Terfenol-

Property Value Unit
Magnetostriction (at saturation)  up to 2000 ppm
Young's Modulus 25-50 GPa
Coupling Coefficient (ks3) 0.6-0.75

Curie Temperature 380 °C
Density 9250 kg/m 3
Compressive Strength 700 MPa
Tensile Strength 28 MPa

Performance Comparison: Terfenol-D vs. PZT-8
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Parameter Terfenol-D PZT-8 Unit
Mechanical
Young's Modulus (Ys3) 25-50 76 GPa
Coupling Coefficient

0.6-0.75 0.64 -
(k33)
Mechanical Quality

~10 800 - 1000 -
Factor (Qm)
Electrical/Magnetic
Piezomagnetic

25x10°8 - m/A
Constant (ds3)
Piezoelectric Constant

- 225 x 10712 m/V
(ds3)
Relative Permeability

4-10 - -
(un)
Relative Permittivity

- 1000 -
(er)
Performance
Maximum Strain ~1600 ~300 ppm
Energy Density 14 - 25 1.1 kJ/ms3
Operating Field Magnetic Electric -

. — High Power, Low High Frequency,
Typical Application )
Frequency Broadband

Experimental Protocols
Impedance Measurement

Objective: To determine the electrical impedance of the Terfenol-D transducer as a function of
frequency. The impedance spectrum reveals the resonant and anti-resonant frequencies, which
are critical for transducer characterization and matching to the driving electronics.
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Equipment:

e Impedance Analyzer (e.g., Agilent 4294A)

o Test Fixture for holding the transducer

o Computer with data acquisition software

Procedure:

Setup: Connect the Terfenol-D transducer to the test fixture, which is then connected to the
impedance analyzer. Ensure a secure and low-impedance connection.

e Frequency Sweep: Set the impedance analyzer to perform a frequency sweep over the
desired range of operation. A typical starting point is from a few hundred Hertz to several
kilohertz, with a sufficient number of data points to resolve the resonance peaks.

o Data Acquisition: Initiate the frequency sweep and record the magnitude and phase of the
impedance at each frequency point.

o Data Analysis: Plot the impedance magnitude and phase as a function of frequency. Identify
the frequency at which the impedance is at a minimum (resonant frequency, fr) and at a
maximum (anti-resonant frequency, fa). These values are used to calculate the effective
electromechanical coupling coefficient (keff).

Impedance Measurement Workflow

Transmitting Voltage Response (TVR) Measurement

Objective: To measure the sound pressure level generated by the transducer at a specific
distance for a given input voltage. TVR is a key performance metric for a sonar projector.

Equipment:
e Acoustic Test Tank (anechoic)
o Terfenol-D Transducer (Projector)

o Calibrated Reference Hydrophone
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Signal Generator
Power Amplifier
Oscilloscope or Data Acquisition System

Positioning System

Procedure:

Setup: Mount the Terfenol-D transducer and the reference hydrophone in the acoustic test
tank at a known distance (typically 1 meter) and depth. The hydrophone should be in the far-
field of the transducer.

Signal Generation: Use the signal generator to produce a sinusoidal signal at the desired
frequency. This signal is then amplified by the power amplifier and used to drive the Terfenol-
D transducer.

Data Acquisition: The acoustic signal generated by the transducer is received by the
reference hydrophone. The output voltage of the hydrophone is measured using an
oscilloscope or data acquisition system.

Data Analysis: The Transmitting Voltage Response (TVR) is calculated using the following
formula:

TVR (dB re 1 pPa/V at 1m) = 20 * logio ( (V_hydrophone / S_hydrophone) / V_transducer )
Where:

o V_hydrophone is the measured voltage from the reference hydrophone (in Volts).

o S_hydrophone is the calibrated sensitivity of the reference hydrophone (in V/uPa).

o V_transducer is the voltage applied to the Terfenol-D transducer (in Volts).
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TVR Measurement Setup

Receiving Sensitivity (RVR) Measurement

Objective: To determine the output voltage of the transducer for a given incident sound
pressure. This is a critical parameter for a sonar hydrophone.

Equipment:

Acoustic Test Tank (anechoic)

Calibrated Projector (sound source)

Terfenol-D Transducer (as hydrophone)

Signal Generator
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o Power Amplifier

e Oscilloscope or Data Acquisition System
e Positioning System

Procedure:

e Setup: Mount the calibrated projector and the Terfenol-D transducer (acting as the receiver)
in the acoustic test tank at a known distance and depth.

e Sound Field Generation: Drive the calibrated projector with a known voltage from the power
amplifier, which is fed by the signal generator at the desired frequency. The sound pressure
level at the position of the Terfenol-D transducer can be calculated from the known TVR of
the projector.

o Data Acquisition: Measure the open-circuit output voltage from the Terfenol-D transducer
using an oscilloscope or data acquisition system.

o Data Analysis: The Receiving Voltage Response (RVR) is calculated as:
RVR (dB re 1 V/uPa) = 20 * logio ( V_output / P_incident)
Where:
o V_output is the measured open-circuit voltage from the Terfenol-D transducer (in Volts).
o P_incident is the incident sound pressure at the transducer (in pPa).

Terfenol-D Application Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Terfenol-D in Sonar
Transducers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486611#terfenol-d-applications-in-sonar-
transducers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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